![molecular formula C13H11ClO B1605860 4-Chloro-4'-methoxybiphenyl CAS No. 58970-19-7](/img/structure/B1605860.png)
4-Chloro-4'-methoxybiphenyl
Overview
Description
4-Chloro-4'-methoxybiphenyl (4-CMBP) is an organic compound that has been studied extensively in the scientific community due to its potential applications in the fields of organic synthesis and drug development. 4-CMBP is a derivative of biphenyl, a compound that has been used for decades in organic synthesis and drug development. 4-CMBP is a versatile compound that can be used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other materials. 4-CMBP is also used in the production of polymers and other materials.
Scientific Research Applications
Metabolism Studies
4-Chloro-4'-methoxybiphenyl has been the subject of various metabolism studies. For example, it was identified as a metabolite produced by certain lichen species when treated with 4-chlorobiphenyl (4-CB). This discovery is significant in understanding the environmental biotransformation of chlorinated biphenyls (Maass, Hutzinger, & Safe, 1975). Additionally, the compound's metabolism in rats was studied, revealing insights into how 4'-chloro-4-biphenylol, its major metabolite, is further degraded in the body (Safe, Hutzinger, Ecobichon, & Grey, 1975).
Chemical Studies
In-depth chemical studies have explored the properties and reactions of this compound. For instance, its interaction with other chemical entities was examined, revealing insights into the formation of various cationic intermediates in certain reactions (Manet et al., 2008). The molecular structure and spectroscopic analysis of similar derivatives, like 4-Methoxy-4'-Nitrobiphenyl, have also been studied, contributing to our understanding of the compound's electronic structure and potential applications in nonlinear optical materials (Govindarasu & Kavitha, 2014).
Environmental Applications
There's a notable interest in the environmental applications of this compound. It has been studied in the context of environmental contamination and biodegradation. For example, certain bacterial species have been observed to dechlorinate methoxychlor, a pesticide, into dechlorinated derivatives including this compound, suggesting a role in primary biodegradation of such compounds in submerged environments (Satsuma & Masuda, 2012).
Analytical Chemistry
This compound plays a role in analytical chemistry, particularly in the identification of hydroxyhalobiphenyls. Its properties have been used to establish methods for identifying such compounds through gas chromatography and mass spectrometry, providing valuable techniques for environmental monitoring and analysis (Tulp, Olie, & Hutzinger, 1977).
ConclusionThe research on this compound spans various fields, including environmental science, chemistry, and analytical methods. This diversity reflects the compound's significance in understanding environmental pollutants, their metabolism, and chemical
Scientific Research Applications of this compound
Molecular and Spectroscopic Analysis
Recent studies have focused on molecular structure and spectroscopic analysis of compounds related to this compound. For instance, the vibrational spectra, molecular structure, and electronic properties of 4-Methoxy-4'-Nitrobiphenyl were investigated using density functional theory, revealing its potential as a nonlinear optical material (Govindarasu & Kavitha, 2014).
Biological and Environmental Impact
The compound's derivatives have been evaluated for biological effects, such as the molluscicidal properties of 4-Chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate, indicating its potential use in pest control (Duan et al., 2014). Additionally, the role of bacterial species in the dechlorination of methoxychlor (a pesticide) to this compound in natural environments has been highlighted, underscoring the environmental relevance of these compounds (Satsuma & Masuda, 2012).
Fluorescence Studies
Fluorescence quenching studies of boronic acid derivatives, including 5-chloro-2-methoxy phenyl boronic acid, have been conducted, providing insights into the conformational changes in different solute environments (Geethanjali et al., 2015).
Mechanism of Action
Target of Action
It has been observed that lichens can metabolize 4-chloro-4’-methoxybiphenyl
Biochemical Pathways
It has been shown that lichens can partially convert 4-chloro-4’-methoxybiphenyl to 4-chloro-4’-hydroxybiphenyl . This suggests that the compound may be involved in certain metabolic pathways within these organisms.
Result of Action
The ability of lichens to metabolize the compound suggests that it may have some effect at the cellular level .
properties
IUPAC Name |
1-chloro-4-(4-methoxyphenyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClO/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUVSUQVVUYQOBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20346497 | |
Record name | 4-Chloro-4'-methoxybiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20346497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
58970-19-7 | |
Record name | 4-Chloro-4'-methoxybiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20346497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.